Cas no 1261805-65-5 (5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl)

• Product Name: 5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl
• CAS No: 1261805-65-5
• MF: C₁₄H₈ClF₅
• MW: 306.658340454102
• CID: 4992366
• Update Time: 2025-06-12

5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8ClF5/c15-10-4-5-11(13(16)17)12(7-10)8-2-1-3-9(6-8)14(18,19)20/h1-7,13H
• InChI Key： SDGSXOFPKSFMEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)F)=C(C=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl

Introduction to 5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl (CAS No. 1261805-65-5)

5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1261805-65-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating chlorine, difluoromethyl, and trifluoromethyl substituents, which endows it with distinct chemical properties and potential applications.

The molecular structure of 5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl consists of two benzene rings connected by a single bond, with specific functional groups attached to each ring. The presence of a chlorine atom at the 5-position, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 3'-position contributes to its reactivity and interaction with biological targets. Such structural features are often exploited in the design of novel compounds with enhanced binding affinity and selectivity.

In recent years, the demand for high-performance intermediates in drug discovery has led to extensive exploration of biphenyl derivatives. The compound 5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl has been studied for its potential role in synthesizing bioactive molecules. Its halogenated aromatic system makes it a valuable scaffold for developing ligands that interact with enzymes and receptors. The electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups enhances the compound's ability to participate in hydrogen bonding and π-stacking interactions, which are critical for molecular recognition processes.

One of the most compelling aspects of 5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl is its utility in medicinal chemistry. Researchers have leveraged its structural framework to create analogs with improved pharmacokinetic profiles. For instance, studies have demonstrated that substituents such as chlorine and fluorine can modulate metabolic stability and membrane permeability, making this compound an attractive candidate for further development. The trifluoromethyl group, in particular, is known to increase lipophilicity, which can enhance oral bioavailability—a crucial factor in drug design.

The agrochemical industry has also shown interest in 5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl due to its potential as a precursor for novel pesticides. Halogenated biphenyls are known for their efficacy in controlling pests by interfering with essential biological pathways. The specific arrangement of chlorine, difluoromethyl, and trifluoromethyl groups in this compound may confer advantages such as improved resistance to degradation and enhanced target specificity. This makes it a promising candidate for developing next-generation agrochemicals that are more sustainable and environmentally friendly.

Advances in synthetic methodologies have further facilitated the exploration of 5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl. Modern techniques such as palladium-catalyzed cross-coupling reactions allow for efficient construction of complex biphenyl derivatives. These methods enable chemists to modify the compound's structure precisely, tailoring it for specific applications. For example, introducing additional functional groups or altering the substitution pattern can lead to compounds with novel properties that may be better suited for certain biological targets.

The pharmacological potential of 5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl has been investigated in several preclinical studies. Researchers have focused on its interactions with various enzymes and receptors implicated in human diseases. Preliminary findings suggest that derivatives of this compound may exhibit inhibitory activity against targets involved in inflammation, cancer, and metabolic disorders. While more extensive research is needed to fully elucidate its therapeutic potential, these early results highlight its promise as a lead compound for drug development.

In conclusion, 5-Chloro-2-(difluoromethyl)-3'-(trifluoromethyl)biphenyl (CAS No. 1261805-65-5) represents a significant advancement in the realm of organic synthesis and medicinal chemistry. Its unique structural features make it a versatile building block for creating novel bioactive molecules with applications spanning pharmaceuticals and agrochemicals. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an increasingly important role in the development of innovative solutions to global challenges.